Cas no 132609-68-8 (Androst-4-ene-3,17-dione,4-hydroxy-2,2-dimethyl- (9CI))

Androst-4-ene-3,17-dione,4-hydroxy-2,2-dimethyl- (9CI) structure
132609-68-8 structure
Product Name:Androst-4-ene-3,17-dione,4-hydroxy-2,2-dimethyl- (9CI)
CAS No:132609-68-8
MF:C21H30O3
MW:330.461106777191
CID:180717
PubChem ID:131528
Update Time:2025-04-19

Androst-4-ene-3,17-dione,4-hydroxy-2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-4-ene-3,17-dione,4-hydroxy-2,2-dimethyl- (9CI)
    • (8R,9S,10R,13S,14S)-4-hydroxy-2,2,10,13-tetramethyl-1,6,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione
    • 2,2-dimethyl-4-hydroxy-4-androstene-3,17-dione
    • 2,2-Dhad
    • 4-hydroxy-2,2-dimethylandrost-4-ene-3,17-dione
    • SCHEMBL1553342
    • 132609-68-8
    • DTXSID00927748
    • Inchi: 1S/C21H30O3/c1-19(2)11-21(4)14-9-10-20(3)13(7-8-16(20)22)12(14)5-6-15(21)17(23)18(19)24/h12-14,23H,5-11H2,1-4H3/t12-,13-,14-,20-,21+/m0/s1
    • InChI Key: GASOXWYLNQSLDI-SVYLRGBCSA-N
    • SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC(C)(C)C(C(=C3CC[C@H]12)O)=O

Computed Properties

  • Exact Mass: 330.2196
  • Monoisotopic Mass: 330.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 658
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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